2-cyclopentyl-2,2-difluoroethyl trifluoromethanesulfonate
Overview
Description
2-Cyclopentyl-2,2-difluoroethyl trifluoromethanesulfonate (2-CDFET) is a synthetic compound that has been used in a wide variety of scientific research applications. It has been found to be an effective reagent in organic synthesis and has been used in a number of biochemical and physiological studies.
Scientific Research Applications
2-cyclopentyl-2,2-difluoroethyl trifluoromethanesulfonate has been used in a variety of scientific research applications. It has been used as a reagent in organic synthesis, as a catalyst in the synthesis of heterocyclic compounds, and as a substrate in the synthesis of polymers. It has also been used as a ligand in coordination chemistry and as a reagent in the synthesis of drugs.
Mechanism of Action
2-cyclopentyl-2,2-difluoroethyl trifluoromethanesulfonate is an organofluorine compound, which means it contains a carbon-fluorine bond. This bond is very stable and is resistant to hydrolysis, oxidation, and reduction. This makes this compound an ideal reagent for organic synthesis. The compound also has a high affinity for oxygen, which makes it useful as an oxidizing agent in the synthesis of heterocyclic compounds.
Biochemical and Physiological Effects
This compound has been found to have a number of biochemical and physiological effects. It has been found to be an inhibitor of cytochrome P450 enzymes, which are involved in the metabolism of drugs and other xenobiotics. It has also been found to inhibit the activity of a number of other enzymes, including proteases, lipases, and phosphatases. In addition, it has been found to have anti-inflammatory and antioxidant properties.
Advantages and Limitations for Lab Experiments
2-cyclopentyl-2,2-difluoroethyl trifluoromethanesulfonate has several advantages for use in laboratory experiments. It is a stable compound, so it can be stored for long periods of time without degradation. It is also a relatively inexpensive reagent, so it can be used in large-scale experiments. The main limitation of this compound is its toxicity. It is classified as a hazardous compound, so it should be handled with care and proper safety protocols should be followed.
Future Directions
2-cyclopentyl-2,2-difluoroethyl trifluoromethanesulfonate has a wide variety of potential future applications. It could be used in the development of new drugs, as it has been found to have inhibitory effects on a number of enzymes. It could also be used in the development of new polymers and heterocyclic compounds. In addition, it could be used in the development of new analytical techniques and in the study of the biochemical and physiological effects of other compounds.
Synthesis Methods
2-cyclopentyl-2,2-difluoroethyl trifluoromethanesulfonate can be synthesized using a three-step process. The first step involves the reaction of 2-fluoroethyl trifluoromethanesulfonate with cyclopentyl bromide to form 2-cyclopentyl-2-fluoroethyl trifluoromethanesulfonate. The second step involves the reaction of the intermediate with potassium fluoride to form this compound. The third step involves the purification of the this compound using column chromatography.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-cyclopentyl-2,2-difluoroethyl trifluoromethanesulfonate involves the reaction of 2-cyclopentyl-2,2-difluoroethanol with trifluoromethanesulfonic anhydride in the presence of a base.", "Starting Materials": [ "2-cyclopentyl-2,2-difluoroethanol", "trifluoromethanesulfonic anhydride", "base (e.g. triethylamine)" ], "Reaction": [ "To a solution of 2-cyclopentyl-2,2-difluoroethanol in anhydrous dichloromethane, add the base (e.g. triethylamine) and stir for 10 minutes.", "Slowly add trifluoromethanesulfonic anhydride to the reaction mixture while stirring at room temperature.", "After the addition is complete, stir the reaction mixture for an additional 2 hours at room temperature.", "Quench the reaction by adding water and stirring for 10 minutes.", "Extract the organic layer with dichloromethane and wash with water.", "Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent under reduced pressure to obtain the crude product.", "Purify the crude product by column chromatography using a suitable solvent system to obtain 2-cyclopentyl-2,2-difluoroethyl trifluoromethanesulfonate as a colorless oil." ] } | |
CAS RN |
2742657-40-3 |
Molecular Formula |
C8H11F5O3S |
Molecular Weight |
282.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
